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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of NSC781406, a potent dual
inhibitor of Phosphoinositide 3-kinase (PI3K) and mammalian Target of Rapamycin (mTOR).
This document outlines its mechanism of action, key quantitative data, and detailed
experimental protocols for its use in academic research, with a focus on its application in
cancer studies.

Core Compound Information

NSC781406 is a synthetic, small-molecule inhibitor belonging to the benzenesulfonamide
derivative class.[1] It has been identified as a highly potent dual inhibitor of the PISK/mTOR
signaling pathway, a critical regulator of cell growth, proliferation, and survival that is frequently
dysregulated in various cancers.[1][2]

Quantitative Data

The inhibitory activity and anti-proliferative effects of NSC781406 have been quantified across
various enzymatic and cell-based assays.
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Table 1: In Vitro Kinase Inhibitory Activity of NSC781406

Target IC50 (nM)

PI3Ka 2.0

Not explicitly quantified in the primary source,
MmTOR

but identified as a potent inhibitor.

Data sourced from Chen et al., 2016.[1]

Table 2: In Vitro Anti-proliferative Activity of NSC781406

Cell Line Cancer Type IC50 (nM)

BEL-7404 Hepatocellular Carcinoma 20

Data sourced from Chen et al., 2016.[1]

Parameter Value

Mean GI50 65 nM

GI50 is the concentration required to inhibit cell growth by 50%. Data from the NCI-60 screen
indicates broad anti-proliferative activity across a panel of 60 human cancer cell lines.[3][4]

Signaling Pathway

NSC781406 exerts its anti-tumor effects by targeting the PI3K/mTOR signaling pathway. Upon
activation by growth factors, PI3K phosphorylates PIP2 to PIP3, which in turn activates AKT.
Activated AKT promotes cell survival and proliferation through various downstream effectors. A
key downstream target of both PISBK/AKT and mTOR is the S6 ribosomal protein, whose
phosphorylation is critical for protein synthesis and cell growth. By inhibiting both PI3K and
MTOR, NSC781406 effectively blocks this signaling cascade at two crucial points, leading to
the inhibition of cell proliferation and survival.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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